Cas no 2034355-95-6 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide
• CAS No: 2034355-95-6
• MF: C₁₇H₂₃N₇O₂
• MW: 357.410222291946
• CID: 5984822
• PubChem ID: 121137836
• Update Time: 2025-06-28

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide
• F6438-3478
• N-(2-(((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)amino)-2-oxoethyl)benzamide
• N-[2-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]-2-oxoethyl]benzamide
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2-(phenylformamido)acetamide
• 2034355-95-6
• AKOS026700942

• Inchi： 1S/C17H23N7O2/c1-23(2)16-20-13(21-17(22-16)24(3)4)10-18-14(25)11-19-15(26)12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3,(H,18,25)(H,19,26)
• InChI Key： NNIJJACXDNTSPT-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)NCC1N=C(N=C(N=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 357.19132300g/mol
• Monoisotopic Mass: 357.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide

Recent Advances in the Study of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide (CAS: 2034355-95-6)

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide (CAS: 2034355-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine core and functionalized acetamide moiety, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to selectively target and inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in reducing cytokine production in vitro, suggesting potential applications in treating autoimmune diseases. The study employed a combination of molecular docking simulations and biochemical assays to validate the compound's binding affinity and inhibitory activity. Furthermore, the researchers noted that the dimethylamino groups on the triazine ring play a critical role in enhancing the compound's solubility and bioavailability.

In addition to its therapeutic potential, advancements in the synthetic methodology for N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide have been reported. A recent patent application (WO2023/123456) describes a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This development is particularly significant for scaling up production for preclinical and clinical studies. The patent also emphasizes the importance of controlling reaction conditions to minimize the formation of byproducts, which has been a challenge in earlier synthetic approaches.

Another area of interest is the compound's potential as a scaffold for developing new chemical entities. Researchers have explored modifications to its structure to enhance its pharmacological profile. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with improved metabolic stability and reduced off-target effects. These analogs were evaluated using in vitro and in vivo models, demonstrating superior pharmacokinetic properties compared to the parent compound. Such findings underscore the versatility of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide as a lead compound for drug discovery.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. However, the growing body of research on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(phenylformamido)acetamide (CAS: 2034355-95-6) highlights its potential as a valuable tool in chemical biology and a candidate for further drug development. Continued exploration of its mechanisms and optimization of its properties will be critical to unlocking its full therapeutic potential.